Cas no 554-91-6 (β-Gentiobiose)

• Product Name: β-Gentiobiose
• CAS No: 554-91-6
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00064905
• CID: 375949
• PubChem ID: 24895110
• Update Time: 2025-09-26

β-Gentiobiose Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 6-O-b-D-glucopyranosyl-
• β-Gentiobiose
• Gentiobiose
• D-Gentiobiose
• 6-(β-D-Glucosido)-D-glucose
• 6-O-β-D-Glucopyranosyl-D-glucose
• AMYGDALOSE
• AMy-gdalose
• B-D-GENTIOBIOSE
• HF30HB040V
• 6-O-b-D-Glucopyranosyl-D-glucose
• (2R,4R,5S)-6-[[(2R,4R,5S)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• UNII-HF30HB040V
• beta-D-Glucopyranosyl-(1-6)-D-Glucose
• 6-(.BETA.-D-GLUCOSIDO)-D-GLUCOSE
• 554-91-6
• (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)hexanal
• MFCD00198056
• EINECS 209-074-0
• GENTIOBIOSE [MI]
• DTXSID801017741
• (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanal
• (2R,3S,4R,5R)-2,3,4,5-Tetrahydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexanal
• D-GLUCOSE, 6-O-.BETA.-D-GLUCOPYRANOSYL-
• E0A98C0D-7546-435E-9A5F-DB62F8C85889
• 6-O-.BETA.-D-GLUCOPYRANOSYL-D-GLUCOSE
• AKOS024464980
• Gentiobiose (open form)
• B-Gentiobiose
• HY-137940
• (2R,3S,4R,5R)-2,3,4,5-TETRAHYDROXY-6-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}HEXANAL
• CS-0143053
• Q27279895
• SCHEMBL670074
• ss-Gentiobiose
• AYRXSINWFIIFAE-UDKQPYHCSA-N

• MDL： MFCD00064905
• Inchi： 1S/C12H22O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h1,4-12,14-21H,2-3H2/t4-,5+,6+,7+,8+,9+,10-,11+,12+/m0/s1
• InChI Key： AYRXSINWFIIFAE-UDKQPYHCSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.11621151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 190
• Molecular Weight: 342.30

Experimental Properties

• Color/Form: Lenticular crystals (precipitated from methanol) have a bitter taste.
• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192-193 ºC
• Boiling Point: 397.76°C (rough estimate)
• Refractive Index: 9.5 ° (C=4, H2O)
• Solubility: Soluble (250 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 197.37000
• LogP: -5.55460
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, hot methanol, hot 90% ethanol.
• Merck: 4396

β-Gentiobiose Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides